2,3-Dichloro-4-methylbenzoyl chloride

• CAS RN: 1254073-63-6
• Molecular Formula: C8H5Cl3O
• Molecular Weight: 223.5 g/mol
• IUPAC Name: 2,3-dichloro-4-methylbenzoyl chloride
• InChI: InChI=1S/C8H5Cl3O/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3H,1H3
• InChI Key: BKRQVCWBGXUDCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(=O)Cl)Cl)Cl

Description

2,3-Dichloro-4-methylbenzoyl chloride is a useful research compound. Its molecular formula is C8H5Cl3O and its molecular weight is 223.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Dichloro-4-methylbenzoic acid (I70) (5.90 g, 26.2 mmol) and thionyl chloride (30 mL, 411 mmol) were heated at 85° C. for 4 hr in toluene (100 mL). The solvents were removed in vacuo and the residue was azeotroped with toluene (3×100 mL). The residue was used in subsequent steps without further purification assuming 100% yield. Compound not characterised at this step.